Cas no 6802-76-2 (Ethyl 2-cyano-2-cyclohexylideneacetate)

• Product Name: Ethyl 2-cyano-2-cyclohexylideneacetate
• CAS No: 6802-76-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 513831
• PubChem ID: 81256
• Update Time: 2025-06-11

Ethyl 2-cyano-2-cyclohexylideneacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-2-cyclohexylideneacetate
• 2-Cyano-2-cyclohexylideneacetic Acid Ethyl Ester
• Acetic acid,2-cyano-2-cyclohexylidene-, ethyl ester
• ethyl cyclohexylidenecyanoacetate
• Cyano-Cyclohexylidene-Acetic Acid Ethyl Ester
• NS00036354
• Acetic acid, 2-cyano-2-cyclohexylidene-, ethyl ester
• DTXSID70218211
• FT-0665275
• ethyl cyano(cyclohexylidene)acetate
• AKOS003851219
• NSC10726
• EINECS 229-878-5
• SCHEMBL362584
• Ethyl2-cyano-2-cyclohexylideneacetate
• PZAJJZJKRVXKCS-UHFFFAOYSA-N
• A19056
• 6802-76-2
• ETHYL ALPHA-(CYCLOHEXYLIDENE)CYANOACETATE
• AMY16621
• 2-Cyano-2-cyclohexylidene-acetic acid ethyl ester
• NSC 10726
• Ethyl cyanocyclohexylideneacetate
• NSC-10726
• Ethyl Cyanocyclohexylideneacetate; NSC 10726;
• DB-073958

• MDL： MFCD00089568
• Inchi： 1S/C11H15NO2/c1-2-14-11(13)10(8-12)9-6-4-3-5-7-9/h2-7H2,1H3
• InChI Key： PZAJJZJKRVXKCS-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C#N)=C1\CCCCC\1)=O

Computed Properties

• Exact Mass: 193.11
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 310.4±25.0 °C at 760 mmHg
• Flash Point: 144.4±9.9 °C
• Refractive Index: 1.496
• PSA: 50.09000
• LogP: 2.33378
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 2-cyano-2-cyclohexylideneacetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Ethyl 2-cyano-2-cyclohexylideneacetate

Recent Advances in the Application of Ethyl 2-cyano-2-cyclohexylideneacetate (CAS: 6802-76-2) in Chemical Biology and Pharmaceutical Research

Ethyl 2-cyano-2-cyclohexylideneacetate (CAS: 6802-76-2) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its cyano and ester functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases.

One of the most notable advancements involves the use of Ethyl 2-cyano-2-cyclohexylideneacetate as a precursor in the synthesis of cyclohexylidene-based inhibitors targeting specific enzymes implicated in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein kinases involved in tumor growth and metastasis. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure, resulting in derivatives with improved binding affinity and selectivity.

In addition to its oncological applications, Ethyl 2-cyano-2-cyclohexylideneacetate has shown promise in the development of neuroprotective agents. A recent publication in Bioorganic & Medicinal Chemistry Letters highlighted its role in the synthesis of small molecules that modulate glutamate receptors, which are critical targets for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study reported that certain analogs of this compound exhibited significant neuroprotective effects in cellular models, reducing oxidative stress and apoptosis in neuronal cells.

Another emerging area of research focuses on the antimicrobial properties of Ethyl 2-cyano-2-cyclohexylideneacetate derivatives. A 2022 study in the European Journal of Medicinal Chemistry revealed that these compounds display broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making these compounds potential candidates for addressing the global antibiotic resistance crisis.

The synthetic versatility of Ethyl 2-cyano-2-cyclohexylideneacetate has also been leveraged in the development of prodrugs and drug delivery systems. Researchers have recently explored its use as a linker in polymer-based drug conjugates, enabling controlled release of therapeutic agents at targeted sites. This approach has shown particular promise in enhancing the bioavailability and reducing the systemic toxicity of chemotherapeutic drugs, as reported in a 2023 study published in Advanced Drug Delivery Reviews.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of Ethyl 2-cyano-2-cyclohexylideneacetate-derived compounds. Current research efforts are focused on improving their metabolic stability and reducing off-target effects through structural modifications and formulation strategies. Future directions may include the exploration of this compound's potential in combination therapies and its application in emerging areas such as immunotherapy and gene therapy.